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Compound of Interest

Compound Name: GSK726701A

Cat. No.: B3182594 Get Quote

This technical support resource provides researchers, scientists, and drug development

professionals with essential information regarding the stability of GSK726701A when dissolved

in Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions, stability data,

and recommended experimental protocols to ensure the integrity of your samples.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage temperatures for GSK726701A in DMSO?

A1: For optimal stability, it is recommended to store stock solutions of GSK726701A in DMSO

at -80°C for long-term storage and at -20°C for short-term storage.

Q2: How long can I store GSK726701A in DMSO at -20°C and -80°C?

A2: When stored at -80°C, the stock solution is stable for up to 6 months.[1][2] For storage at

-20°C, the solution should be used within 1 month to ensure its efficacy.[1][2]

Q3: I left my GSK726701A/DMSO stock solution at room temperature for a short period. Is it

still usable?

A3: While long-term storage at room temperature is not recommended, many compounds are

stable at warmer temperatures for short durations. However, to ensure the integrity of your

experiments, it is best to minimize the time the solution is kept at room temperature. For critical

applications, consider running a quality control check if the exposure was significant.
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Q4: How many times can I freeze and thaw my GSK726701A/DMSO stock solution?

A4: It is best to avoid repeated freeze-thaw cycles.[2] For routine use, it is recommended to

aliquot the stock solution into smaller, single-use volumes. This practice minimizes the potential

for degradation that can be introduced by repeated temperature changes. Studies on other

compounds in DMSO have shown no significant loss after 11 freeze/thaw cycles, but this can

be compound-specific.

Q5: My GSK726701A precipitated out of the DMSO solution after thawing. What should I do?

A5: Precipitation can occur when a DMSO stock solution is diluted with aqueous media. If you

observe precipitation in your DMSO stock upon thawing, you can try to redissolve the

compound by gently vortexing or sonicating the vial. Ensure the precipitate is fully dissolved

before use.

Q6: Does the purity of DMSO affect the stability of GSK726701A?

A6: Yes, the purity of the solvent is crucial. It is recommended to use a high-purity, anhydrous

grade of DMSO. Water content in DMSO can be a more significant factor in compound

degradation than oxygen. Hygroscopic DMSO, which has absorbed moisture, can significantly

impact the solubility and stability of the product.

GSK726701A/DMSO Stock Solution Stability Data
Storage Temperature Recommended Storage Duration

-20°C 1 month

-80°C 6 months

Experimental Protocols & Workflows
Protocol for Preparing GSK726701A Stock Solution

Preparation: Allow the GSK726701A powder and anhydrous DMSO to equilibrate to room

temperature in a desiccator to prevent moisture condensation.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial of GSK726701A to

achieve the desired stock concentration. If needed, use ultrasonic agitation to ensure the
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compound is fully dissolved.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, low-volume

aliquots in appropriate storage vials (e.g., polypropylene or glass).

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Working Solution Preparation: When needed, thaw an aliquot and dilute it with your cell

culture medium or appropriate buffer to the final working concentration. Ensure the final

DMSO concentration in your assay is low (typically <0.5%) to avoid cellular toxicity.

Workflow for Assessing GSK726701A Stability
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Caption: Workflow for a stability study of GSK726701A in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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